75-07-0

Acetaldehyde

In Stock

• CAS RN:
• 75-07-0

• Formula:
• C2H4O
  CH3CHO
  CH3CHO
  C2H4O

• InChI:
• InChI=1S/C2H4O/c1-2-3/h2H,1H3

• InChIKey:
• IKHGUXGNUITLKF-UHFFFAOYSA-N

• Acetaldehyde comprises of a carbonyl group linked to a hydrogen atom. It is a well-known mutagen and carcinogen.
  Mechanism of the thermal decomposition of acetaldehyde has been reported. It is a product of ethanol metabolism in the liver, binds covalently to various proteins, thereby alters the liver function and structure. The aldol condensation of acetaldehyde and heptanal in the presence of hydrotalcite-type catalysts has been described.
  Acetaldehyde is an organic colorless flammable liquid. It can be produced by hydration of acetylene and by catalytic oxidation of ethyl alcohol. It is mainly used in manufacturing acetic acid.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  W200303 not available in...

3-Pyridin-4-ylmethyl-1H-indole

Usually In Stock

• CAS RN:
• 5275-07-0

• Formula:
• C14H12N2

• InChI:
• InChI=1S/C14H12N2/c1-2-4-14-13(3-1)12(10-16-14)9-11-5-7-15-8-6-11/h1-8,10,16H,9H2

• InChIKey:
• FJSLZLOJFONXCF-UHFFFAOYSA-N

• 3-Pyridin-4-ylmethyl-1H-indole is a useful research compound. Its molecular formula is C14H12N2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.

Uranium pentafluoride

• CAS RN:
• 13775-07-0

• Formula:
• F5U

• InChI:
• InChI=1S/5FH.U/h5*1H;/q;;;;;+5/p-5

• InChIKey:
• JNVYCANIFQDNST-UHFFFAOYSA-I

• Uranium pentafluoride is a useful research compound. Its molecular formula is F5U and its molecular weight is 333.0209 g/mol. The purity is usually 95%.

[(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21E)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-26-[(Z)-[(E)-piperidin-1-ylmethylidenehydrazinylidene]methyl]-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate

• CAS RN:
• 84475-07-0

• Formula:
• C44H58N4O12

• InChI:
• InChI=1S/C44H58N4O12/c1-22-14-13-15-23(2)43(56)47-34-29(20-45-46-21-48-17-11-10-12-18-48)38(53)31-32(39(34)54)37(52)27(6)41-33(31)42(55)44(8,60-41)58-19-16-30(57-9)24(3)40(59-28(7)49)26(5)36(51)25(4)35(22)50/h13-16,19-22,24-26,30,35-36,40,50-54H,10-12,17-18H2,1-9H3,(H,47,56)/b14-13+,19-16+,23-15+,45-20-,46-21+/t22-,24+,25+,26+,30-,35-,36+,40+,44-/m0/s1

• InChIKey:
• SRGITGUCGGVOQM-YNQXYWRISA-N

• Fce 22250 is a broad spectrum antibiotic active against Mycobacterium.

3-(5-methylfuran-2-yl)-N-(4-methylphenyl)propanamide

In Stock

• CAS RN:
• 327075-07-0

• Formula:
• C15H17NO2

• InChI:
• InChI=1S/C15H17NO2/c1-11-3-6-13(7-4-11)16-15(17)10-9-14-8-5-12(2)18-14/h3-8H,9-10H2,1-2H3,(H,16,17)

• InChIKey:
• LKICLMUKWZLZMY-UHFFFAOYSA-N

• 3-(5-methylfuran-2-yl)-N-(4-methylphenyl)propanamide is a useful research compound. Its molecular formula is C15H17NO2 and its molecular weight is 243.306. The purity is usually 95%.

1-[3,5-Bis(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfanylethanone

In Stock

• CAS RN:
• 681275-07-0

• Formula:
• C34H30FN3O3S

• InChI:
• InChI=1S/C34H30FN3O3S/c1-40-27-15-9-24(10-16-27)30-19-32(25-11-17-28(41-2)18-12-25)38(36-30)34(39)22-42-33-21-37(31-6-4-3-5-29(31)33)20-23-7-13-26(35)14-8-23/h3-18,21,32H,19-20,22H2,1-2H3

• InChIKey:
• KCPQHXHRTSHHBN-UHFFFAOYSA-N

• 1-[3,5-Bis(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfanylethanone is a useful research compound. Its molecular formula is C34H30FN3O3S and its molecular weight is 579.69. The purity is usually 95%.

3'-Chloro-5'-fluoro-3-(3-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898775-07-0

• Formula:
• C16H14ClFO2

• InChI:
• InChI=1S/C16H14ClFO2/c1-20-15-4-2-3-11(7-15)5-6-16(19)12-8-13(17)10-14(18)9-12/h2-4,7-10H,5-6H2,1H3

• InChIKey:
• BNZPDNQHIIQEJO-UHFFFAOYSA-N

• 3'-Chloro-5'-fluoro-3-(3-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFO2 and its molecular weight is 292.73 g/mol. The purity is usually 95%.

6-bromo-3-(3,4-dimethoxyphenyl)-4-methyl-2H-chromen-2-one

In Stock

• CAS RN:
• 720675-07-0

• Formula:
• C18H15BrO4

• InChI:
• InChI=1S/C18H15BrO4/c1-10-13-9-12(19)5-7-14(13)23-18(20)17(10)11-4-6-15(21-2)16(8-11)22-3/h4-9H,1-3H3

• InChIKey:
• CFKMEGOYBPRGGR-UHFFFAOYSA-N

• 6-bromo-3-(3,4-dimethoxyphenyl)-4-methyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C18H15BrO4 and its molecular weight is 375.218. The purity is usually 95%.

4-fluoro-N-(N-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)carbamimidoyl)benzenesulfonamide

In Stock

• CAS RN:
• 869075-07-0

• Formula:
• C18H18F2N4O2S

• InChI:
• InChI=1S/C18H18F2N4O2S/c1-11-15(16-10-13(20)4-7-17(16)23-11)8-9-22-18(21)24-27(25,26)14-5-2-12(19)3-6-14/h2-7,10,23H,8-9H2,1H3,(H3,21,22,24)

• InChIKey:
• WZAOQSQPKIUMSQ-UHFFFAOYSA-N

• 4-fluoro-N-(N-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)carbamimidoyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H18F2N4O2S and its molecular weight is 392.42. The purity is usually 95%.

N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide

In Stock

• CAS RN:
• 932975-07-0

• Formula:
• C18H14ClN5O3

• InChI:
• InChI=1S/C18H14ClN5O3/c1-27-15-7-6-11(8-12(15)19)21-16(25)9-23-13-4-2-3-5-14(13)24-10-20-22-17(24)18(23)26/h2-8,10H,9H2,1H3,(H,21,25)

• InChIKey:
• JIMRZGDIBPOCBK-UHFFFAOYSA-N

• N-(3-chloro-4-methoxyphenyl)-2-{4-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinoxalin-5-yl}acetamide is a useful research compound. Its molecular formula is C18H14ClN5O3 and its molecular weight is 383.8 g/mol. The purity is usually 95%.

[5-[(E)-2-cyano-3-(4-fluoroanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] naphthalene-1-carboxylate

Usually In Stock

• CAS RN:
• 380475-07-0

• Formula:
• C28H19FN2O4

• InChI:
• InChI=1S/C28H19FN2O4/c1-34-25-14-9-18(15-20(17-30)27(32)31-22-12-10-21(29)11-13-22)16-26(25)35-28(33)24-8-4-6-19-5-2-3-7-23(19)24/h2-16H,1H3,(H,31,32)/b20-15+

• InChIKey:
• CFUIBPWYQNVYSG-UHFFFAOYSA-N

• [5-[(E)-2-cyano-3-(4-fluoroanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] naphthalene-1-carboxylate is a useful research compound. Its molecular formula is C28H19FN2O4 and its molecular weight is 466.468. The purity is usually 95%.

3-fluoro-4-methoxy-N-(3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzenesulfonamide

In Stock

• CAS RN:
• 893975-07-0

• Formula:
• C19H16FN3O3S2

• InChI:
• InChI=1S/C19H16FN3O3S2/c1-12-11-27-19-21-17(10-23(12)19)13-4-3-5-14(8-13)22-28(24,25)15-6-7-18(26-2)16(20)9-15/h3-11,22H,1-2H3

• InChIKey:
• RXRFUKLRTQLNRQ-UHFFFAOYSA-N

• 3-fluoro-4-methoxy-N-(3-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H16FN3O3S2 and its molecular weight is 417.5 g/mol. The purity is usually 95%.

1-(3,4-Difluorophenyl)piperidin-4-one

In Stock

• CAS RN:
• 885275-07-0

• Formula:
• C11H11F2NO

• InChI:
• InChI=1S/C11H11F2NO/c12-10-2-1-8(7-11(10)13)14-5-3-9(15)4-6-14/h1-2,7H,3-6H2

• InChIKey:
• OQVXHVMMKRCNKU-UHFFFAOYSA-N

• 1-(3,4-Difluorophenyl)piperidin-4-one is a useful research compound. Its molecular formula is C11H11F2NO and its molecular weight is 211.21 g/mol. The purity is usually 95%.

1-(2-Methyl-5-methylidene-4H-pyran-3-yl)ethanone

• CAS RN:
• 115975-07-0

• Formula:
• C9H12O2

• InChI:
• InChI=1S/C9H12O2/c1-6-4-9(7(2)10)8(3)11-5-6/h1,4-5H2,2-3H3

• InChIKey:
• FDQUBFFVLZTVDP-UHFFFAOYSA-N

• 1-(2-Methyl-5-methylidene-4H-pyran-3-yl)ethanone, also known as 1-(2-Methyl-5-methylidene-4H-pyran-3-yl)ethanone, is a useful research compound. Its molecular formula is C9H12O2 and its molecular weight is 152.19 g/mol. The purity is usually 95%.

8-chloro-2-(2-(2,5-dimethylphenyl)-2-oxoethyl)-4-propyl-[1,2,4]triazolo[4,3-a]quinazoline-1,5(2H,4H)-dione

In Stock

• CAS RN:
• 1357875-07-0

• Formula:
• C22H21ClN4O3

• InChI:
• InChI=1S/C22H21ClN4O3/c1-4-9-25-20(29)16-8-7-15(23)11-18(16)27-21(25)24-26(22(27)30)12-19(28)17-10-13(2)5-6-14(17)3/h5-8,10-11H,4,9,12H2,1-3H3

• 8-chloro-2-(2-(2,5-dimethylphenyl)-2-oxoethyl)-4-propyl-[1,2,4]triazolo[4,3-a]quinazoline-1,5(2H,4H)-dione is a useful research compound. Its molecular formula is C22H21ClN4O3 and its molecular weight is 424.89. The purity is usually 95%.

(1R,5S)-N-(tert-butyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide

In Stock

• CAS RN:
• 1797875-07-0

• Formula:
• C12H20N2O

• InChI:
• InChI=1S/C12H20N2O/c1-12(2,3)13-11(15)14-9-5-4-6-10(14)8-7-9/h4-5,9-10H,6-8H2,1-3H3,(H,13,15)

• InChIKey:
• CQBSUQYZPQCIFV-UHFFFAOYSA-N

• (1R,5S)-N-(tert-butyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide is a useful research compound. Its molecular formula is C12H20N2O and its molecular weight is 208.305. The purity is usually 95%.

2-(1H-indol-1-yl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acetamide

In Stock

• CAS RN:
• 1904375-07-0

• Formula:
• C19H21N3O3

• InChI:
• InChI=1S/C19H21N3O3/c1-14-11-16(25-2)12-19(24)22(14)10-8-20-18(23)13-21-9-7-15-5-3-4-6-17(15)21/h3-7,9,11-12H,8,10,13H2,1-2H3,(H,20,23)

• InChIKey:
• JHHOFBLSFDDGMY-UHFFFAOYSA-N

• 2-(1H-indol-1-yl)-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H21N3O3 and its molecular weight is 339.395. The purity is usually 95%.

1'-[(6-chloropyridazin-3-yl)methyl]-6,7-dihydro-5H-spiro[1-benzothiophene-4,4'-imidazolidine]-2',5'-dione

Usually In Stock

• CAS RN:
• 2094375-07-0

• Formula:
• C15H13ClN4O2S

• InChI:
• InChI=1S/C15H13ClN4O2S/c16-12-4-3-9(18-19-12)8-20-13(21)15(17-14(20)22)6-1-2-11-10(15)5-7-23-11/h3-5,7H,1-2,6,8H2,(H,17,22)

• InChIKey:
• DJQNVLXOMRPDHK-UHFFFAOYSA-N

• 1'-[(6-chloropyridazin-3-yl)methyl]-6,7-dihydro-5H-spiro[1-benzothiophene-4,4'-imidazolidine]-2',5'-dione is a useful research compound. Its molecular formula is C15H13ClN4O2S and its molecular weight is 348.81. The purity is usually 95%.

2-Methyl-4-[[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-thiazole

Usually In Stock

• CAS RN:
• 2379975-07-0

• Formula:
• C16H22N4OS

• InChI:
• InChI=1S/C16H22N4OS/c1-12-6-17-16(18-7-12)21-10-14-4-3-5-20(8-14)9-15-11-22-13(2)19-15/h6-7,11,14H,3-5,8-10H2,1-2H3

• InChIKey:
• HXCYSCCNNIMNKO-UHFFFAOYSA-N

• 2-Methyl-4-[[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-thiazole is a useful research compound. Its molecular formula is C16H22N4OS and its molecular weight is 318.44. The purity is usually 95%.

1-[(1R)-1-(1-ethylsulfonyl-4-piperidinyl)ethyl]-N-[(4-methoxy-6-methyl-2-oxo-1H-pyridin-3-yl)methyl]-2-methyl-3-indolecarboxamide

Usually In Stock

• CAS RN:
• 1802175-07-0

• Formula:
• C27H36N4O5S

• InChI:
• InChI=1S/C27H36N4O5S/c1-6-37(34,35)30-13-11-20(12-14-30)18(3)31-19(4)25(21-9-7-8-10-23(21)31)27(33)28-16-22-24(36-5)15-17(2)29-26(22)32/h7-10,15,18,20H,6,11-14,16H2,1-5H3,(H,28,33)(H,29,32)/t18-/m1/s1

• InChIKey:
• LHGUZCKPFXXVPV-GOSISDBHSA-N

• CPI-169 (R) is a novel and potent EZH2 inhibitor.